Cas no 1111015-65-6 (6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline)

• Product Name: 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline
• CAS No: 1111015-65-6
• MF: C₂₁H₁₉ClN₂O₃S
• MW: 414.905163049698
• CID: 5386781
• Update Time: 2025-10-23

6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [6-chloro-4-(4-methylphenyl)sulfonylquinolin-3-yl]-pyrrolidin-1-ylmethanone
• 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline

• Inchi： 1S/C21H19ClN2O3S/c1-14-4-7-16(8-5-14)28(26,27)20-17-12-15(22)6-9-19(17)23-13-18(20)21(25)24-10-2-3-11-24/h4-9,12-13H,2-3,10-11H2,1H3
• InChI Key： CGSFOHKQHRIWOM-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(C)C=C2)(=O)=O)C2C(N=C1)=CC=C(Cl)C=2)(N1CCCC1)=O

Additional information on 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline

6-Chloro-4-(4-Methylbenzenesulfonyl)-3-(Pyrrolidine-1-carbonyl)Quinoline: A Comprehensive Overview

6-Chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline (CAS No. 1111015-65-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

6-Chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline is a quinoline derivative with a chlorine atom at the 6-position, a 4-methylbenzenesulfonyl group at the 4-position, and a pyrrolidine-1-carbonyl group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. The quinoline scaffold is well-known for its biological activity, particularly in antimalarial and anticancer agents. The chlorine substituent enhances the lipophilicity of the molecule, while the sulfonyl and carbonyl groups contribute to its reactivity and stability.

Synthesis Methods

The synthesis of 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach is to start with a substituted quinoline derivative and sequentially introduce the desired functional groups through reactions such as chlorination, sulfonylation, and carbonylation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the use of hazardous reagents and improving overall yield.

Biological Activities

6-Chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline has been extensively studied for its potential therapeutic applications. One of its key biological activities is its antiproliferative effect on cancer cells. Research has shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves targeting specific signaling pathways, such as the PI3K/AKT pathway, which is often dysregulated in cancer cells.

In addition to its anticancer properties, 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline has also demonstrated anti-inflammatory effects. Studies have indicated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the activity of nuclear factor-kappa B (NF-κB). These findings suggest that this compound may have potential applications in treating inflammatory diseases.

Clinical Trials and Research Developments

The promising biological activities of 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline have led to several preclinical studies and early-stage clinical trials. In preclinical models, this compound has shown significant efficacy in reducing tumor size and improving survival rates in animal models of cancer. These results have paved the way for further clinical evaluation.

Recent clinical trials have focused on assessing the safety and efficacy of 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline in patients with advanced solid tumors. Preliminary data from these trials have been encouraging, with patients showing good tolerability and response rates. However, more extensive studies are needed to fully understand the long-term effects and optimal dosing regimens.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline highlights its potential as a novel therapeutic agent for various diseases. The unique combination of antiproliferative and anti-inflammatory properties makes it an attractive candidate for further development. Future studies should focus on optimizing its pharmacokinetic properties, exploring combination therapies with other drugs, and conducting larger-scale clinical trials to validate its efficacy and safety.

In conclusion, 6-chloro-4-(4-methylbenzenesulfonyl)-3-(pyrrolidine-1-carbonyl)quinoline (CAS No. 1111015-65-6) represents a promising compound in the field of medicinal chemistry. Its well-defined structure, diverse biological activities, and favorable preclinical results make it a valuable target for continued research and development.